Cas no 848318-25-2 (SSR128129E)

• Product Name: SSR128129E
• CAS No: 848318-25-2
• MF: C₁₈H₁₆N₂NaO₄
• MW: 347.320415496826
• MDL: MFCD25976751
• CID: 1072259
• PubChem ID: 68853159
• Update Time: 2025-07-15

SSR128129E Chemical and Physical Properties

Names and Identifiers

• SSR128129E
• sodium,2-amino-5-(1-methoxy-2-methylindolizine-3-carbonyl)benzoate
• sodium 2-amino-5-[(1-methoxy-2-methylindolizin-3-yl)carbonyl]benzoate
• SSR
• SSR,S7167
• SSR-128129E
• SSR 128129E
• AK174900
• sodium 2-amino-5-(1-methoxy-2-methylindolizine-3-carbonyl)benzoate
• FGFR inhibitor
• C18H15N2O4.Na
• SSR128129E (SSR)
• HMS3653A15
• BCP08581
• AOB87779
• 2728AH
• sodium;2-amino-5-(1-methoxy-2-methylindolizine-3-carbonyl)benzoate
• s7167
• AB0098086
• SW219860-1
• A13211
• Benzoic acid, 2-amino-5-[(1-methoxy-2-methyl-3-indolizinyl)carbonyl]-, monosodium salt (9CI)
• 2-Amino-5-[(1-methoxy-2-methyl-3-indolizinyl)carbonyl]-benzoic Acid Sodium Salt; 2-Amino-5-[(1-methoxy-2-methyl-3-indolizinyl)carbonyl]-benzoic Acid Monosodium Salt; SSR 128129E; Sodium 2-Amino-5-[(1-methoxy-2-methylindolizin-3-yl)carbonyl]benzoate
• Q27105010
• AGN-PC-0I5UWY
• CCG-267984
• SSR128129E?
• AS-17067
• EX-A2162
• HY-15599
• SCHEMBL3954653
• 848318-25-2
• CHEBI:73280
• AKOS025404910
• NCGC00386304-02
• AC-32962
• DA-41219
• CS-3467

• MDL： MFCD25976751
• Inchi： 1S/C18H16N2O4.Na/c1-10-15(20-8-4-3-5-14(20)17(10)24-2)16(21)11-6-7-13(19)12(9-11)18(22)23;/h3-9H,19H2,1-2H3,(H,22,23);
• InChI Key： VHMRYGOXBVTIPU-UHFFFAOYSA-N
• SMILES： [Na].O=C(C1C(N)=CC=C(C(C2N3C(C=CC=C3)=C(OC)C=2C)=O)C=1)O

Computed Properties

• Exact Mass: 346.09300
• Monoisotopic Mass: 346.09295125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.9

Experimental Properties

• PSA: 96.86000
• LogP: 2.01420

SSR128129E Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on SSR128129E

Recent Advances in the Study of SSR128129E (848318-25-2): A Promising Compound in Chemical Biology and Medicine

In recent years, the compound SSR128129E (CAS: 848318-25-2) has garnered significant attention in the field of chemical biology and medicine due to its unique pharmacological properties. This small molecule has been identified as a potent and selective inhibitor of fibroblast growth factor receptor (FGFR) signaling, a pathway implicated in various cancers and other proliferative diseases. The latest research highlights its potential as a therapeutic agent, particularly in oncology and regenerative medicine.

Recent studies have focused on elucidating the molecular mechanisms underlying SSR128129E's inhibitory effects on FGFRs. Structural analyses reveal that the compound binds to the ATP-binding pocket of FGFRs, thereby preventing phosphorylation and subsequent activation of downstream signaling cascades. This specificity is crucial for minimizing off-target effects, a common challenge in kinase inhibitor development. Preclinical data demonstrate promising efficacy in models of breast, lung, and bladder cancers, where FGFR dysregulation is frequently observed.

Beyond its anticancer potential, SSR128129E has also shown promise in tissue engineering and wound healing applications. By modulating FGFR activity, the compound can influence cell proliferation, migration, and differentiation—key processes in tissue repair. Recent in vivo studies have reported enhanced wound closure rates and improved tissue regeneration in animal models, suggesting its utility in chronic wound management and regenerative therapies.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of SSR128129E. Current research efforts are directed toward improving its bioavailability and reducing potential toxicity. Novel formulation strategies, including nanoparticle-based delivery systems, are being explored to enhance its therapeutic index. Additionally, combination therapies with other targeted agents are under investigation to overcome resistance mechanisms observed in some cancer models.

In conclusion, SSR128129E (848318-25-2) represents a promising candidate in the chemical biology and medical research landscape. Its dual potential in oncology and regenerative medicine underscores the versatility of FGFR-targeted therapies. Continued research and clinical translation will be essential to fully realize its therapeutic benefits and address existing limitations. This compound exemplifies the intersection of chemical innovation and biological application, paving the way for new treatment paradigms in precision medicine.